Cas no 915771-04-9 (Benzamide, 3-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-(phenylmethoxy)-)

• Product Name: Benzamide, 3-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-(phenylmethoxy)-
• CAS No: 915771-04-9
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 786977
• PubChem ID: 59127119
• Update Time: 2025-04-19

Benzamide, 3-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-(phenylmethoxy)-
• 3-(Benzyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide
• 3-hydroxy-N-(1-methylpyrazol-3-yl)-5-phenylmethoxybenzamide
• IGWWRYLYVBXMGF-UHFFFAOYSA-N
• 3-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-[(phenylmethyl)oxy]benzamide
• DTXSID80731022
• 915771-04-9
• SCHEMBL1427120

• Inchi： 1S/C18H17N3O3/c1-21-8-7-17(20-21)19-18(23)14-9-15(22)11-16(10-14)24-12-13-5-3-2-4-6-13/h2-11,22H,12H2,1H3,(H,19,20,23)
• InChI Key： IGWWRYLYVBXMGF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=CC(C(NC2C=CN(C)N=2)=O)=C1)O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų